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Compound of Interest

Compound Name: 3-O-methylfluorescein phosphate

Cat. No.: B1258866

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals reduce signal
variability in 3-O-methylfluorescein phosphate (OMFP) high-throughput screening (HTS)
assays.

Understanding the OMFP Assay

The OMFP assay is a widely used method for measuring the activity of phosphatases. OMFP is
a non-fluorescent substrate that is hydrolyzed by phosphatases to produce the highly
fluorescent compound 3-O-methylfluorescein (OMF). The rate of OMF production is directly
proportional to the phosphatase activity.
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HTS Assay Workflow
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 To cite this document: BenchChem. [Technical Support Center: 3-O-Methylfluorescein
Phosphate (OMFP) HTS Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258866#reducing-signal-variability-in-3-o-
methylfluorescein-phosphate-hts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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